Cas no 38948-27-5 (4-(2-Piperidin-1-yl-ethoxy)-phenylamine)

• Product Name: 4-(2-Piperidin-1-yl-ethoxy)-phenylamine
• CAS No: 38948-27-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD07365100
• CID: 312211
• PubChem ID: 3016025
• Update Time: 2025-06-08

4-(2-Piperidin-1-yl-ethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(1-piperidinyl)ethoxy]-
• 4-(2-Piperidin-1-yl-ethoxy)-phenylaMine
• N-(4-(2-piperidinyl)ethoxy)benzenamine
• 4-(2-(Piperidin-1-yl)ethoxy)aniline
• 4-(2-piperidin-1-ylethoxy)aniline
• 4-(2-Piperidinoethoxy)aniline
• SB43245
• HMS1701E19
• SCHEMBL3937460
• A824341
• SCHEMBL3574579
• SY283211
• Z274741250
• VS-08082
• 4-(2-(piperidin-1-yl)ethoxy)benzenamine hydrochloride
• EINECS 254-206-2
• EN300-112257
• 4-[2-(1-Piperidyl)ethoxy]aniline
• C78182
• 38948-27-5
• MFCD07365100
• DTXSID50192242
• 4-[2-(1-piperidinyl)ethoxy]aniline
• NS00030489
• VTBHKDHFDNLZNG-UHFFFAOYSA-N
• AKOS000102078
• CS-0155257
• 4-[2-(piperidin-1-yl)ethoxy]aniline
• F2169-0796
• BBL025756
• STK346911
• 4-(2-Piperidin-1-yl-ethoxy)-phenylamine

• MDL： MFCD07365100
• Inchi： 1S/C13H20N2O/c14-12-4-6-13(7-5-12)16-11-10-15-8-2-1-3-9-15/h4-7H,1-3,8-11,14H2
• InChI Key： VTBHKDHFDNLZNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCN1CCCCC1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.07
• Boiling Point: 377.1°Cat760mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.559
• PSA: 38.49

Additional information on 4-(2-Piperidin-1-yl-ethoxy)-phenylamine

4-(2-Piperidin-1-yl-ethoxy)-phenylamine: An Overview of a Promising Compound (CAS No. 38948-27-5)

4-(2-Piperidin-1-yl-ethoxy)-phenylamine, also known by its CAS number 38948-27-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an ethoxy group attached to a phenylamine moiety. These structural elements contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The chemical structure of 4-(2-Piperidin-1-yl-ethoxy)-phenylamine (CAS No. 38948-27-5) can be represented as C₁₃H₂₀N₂O. The presence of the piperidine ring and the ethoxy group imparts specific physicochemical properties that are crucial for its biological interactions. The piperidine ring, in particular, is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are essential for binding to various biological targets.

Recent studies have highlighted the potential of 4-(2-Piperidin-1-yl-ethoxy)-phenylamine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects by modulating the activity of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors play a critical role in synaptic plasticity and are implicated in various neurological conditions, including Alzheimer's disease and Parkinson's disease. The ability of 4-(2-Piperidin-1-yl-ethoxy)-phenylamine to modulate these receptors suggests its potential as a therapeutic agent for these conditions.

In addition to its neuroprotective properties, 4-(2-Piperidin-1-yl-ethoxy)-phenylamine has also shown promise in the field of oncology. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits antiproliferative effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying these effects is thought to involve the inhibition of cell cycle progression and induction of apoptosis. These findings suggest that 4-(2-Piperidin-1-yl-ethoxy)-phenylamine could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-(2-Piperidin-1-yl-ethoxy)-phenylamine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Additionally, preliminary toxicity studies have indicated that 4-(2-Piperidin-1-yl-ethoxy)-phenylamine has a low toxicity profile, further supporting its potential as a therapeutic agent.

The synthetic route for preparing 4-(2-Piperidin-1-yl-ethoxy)-phenylamine has been well-documented in the literature. One common method involves the reaction of 4-hydroxyaniline with 1-bromoethyl piperidine in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, resulting in the formation of the desired product with high yield and purity. The synthetic accessibility of this compound makes it amenable to large-scale production for both research and commercial purposes.

In conclusion, 4-(2-Piperidin-1-yl-ethoxy)-phenylamine (CAS No. 38948-27-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are likely to uncover additional applications and optimize its use as a therapeutic agent.